Cas no 1251328-33-2 (2-(Azidomethyl)-4-bromothiophene)
2-(Azidomethyl)-4-bromothiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-(azidomethyl)-4-bromothiophene
- 2-(Azidomethyl)-4-bromothiophene
-
- MDL: MFCD16095296
- Inchi: 1S/C5H4BrN3S/c6-4-1-5(10-3-4)2-8-9-7/h1,3H,2H2
- InChI Key: IPNIMLGAAUSNIZ-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)CN=[N+]=[N-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 157
- XLogP3: 3.2
- Topological Polar Surface Area: 42.6
2-(Azidomethyl)-4-bromothiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-273832-0.05g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-273832-0.1g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-273832-0.25g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-273832-0.5g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-273832-1.0g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 1.0g |
$628.0 | 2025-03-20 | |
| Enamine | EN300-273832-2.5g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-273832-5.0g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 5.0g |
$1821.0 | 2025-03-20 | |
| Enamine | EN300-273832-10.0g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 95.0% | 10.0g |
$2701.0 | 2025-03-20 | |
| Enamine | EN300-273832-1g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 1g |
$628.0 | 2023-09-10 | ||
| Enamine | EN300-273832-5g |
2-(azidomethyl)-4-bromothiophene |
1251328-33-2 | 5g |
$1821.0 | 2023-09-10 |
2-(Azidomethyl)-4-bromothiophene Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-(Azidomethyl)-4-bromothiophene
Recent Advances in the Application of 2-(Azidomethyl)-4-bromothiophene (CAS: 1251328-33-2) in Chemical Biology and Pharmaceutical Research
The compound 2-(Azidomethyl)-4-bromothiophene (CAS: 1251328-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and bioconjugation. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.
Recent studies have demonstrated the efficacy of 2-(Azidomethyl)-4-bromothiophene as a key intermediate in the synthesis of thiophene-based bioactive molecules. Its unique structural features—combining an azide group with a bromothiophene scaffold—enable participation in click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating the rapid assembly of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a series of thiophene-derived kinase inhibitors, achieving nanomolar potency against targeted oncogenic kinases.
In addition to its role in small-molecule drug development, 2-(Azidomethyl)-4-bromothiophene has shown promise in bioconjugation strategies. Researchers at a leading pharmaceutical institute recently reported its use in site-specific protein modification, leveraging the azide moiety for bioorthogonal labeling of therapeutic antibodies. This approach, detailed in a 2024 Nature Biotechnology paper, demonstrated improved pharmacokinetic properties and target engagement compared to conventional conjugation methods.
The compound's mechanism of action and metabolic stability have also been subjects of recent investigation. Computational modeling studies suggest that the bromothiophene core contributes to enhanced membrane permeability, while the azidomethyl group provides a handle for further derivatization without compromising metabolic stability. These findings, published in ACS Chemical Biology, position 1251328-33-2 as a valuable building block for the design of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules.
Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where its azide functionality enables efficient labeling with radioactive isotopes for diagnostic imaging. Preliminary results from a multicenter clinical trial, presented at the 2024 Society of Nuclear Medicine annual meeting, indicate promising tumor-targeting capabilities when incorporated into novel PET tracers.
Despite these advances, challenges remain in optimizing the synthetic scalability and regioselective functionalization of 2-(Azidomethyl)-4-bromothiophene. Recent work published in Organic Process Research & Development addresses these issues through innovative catalytic systems that improve yield and purity while reducing hazardous byproducts. These process chemistry advancements are critical for transitioning the compound from research-scale applications to industrial pharmaceutical production.
In conclusion, 2-(Azidomethyl)-4-bromothiophene (1251328-33-2) represents a multifaceted tool in modern drug discovery, with applications spanning from small-molecule therapeutics to biologics engineering. The compound's unique chemical properties continue to inspire innovative research directions, as evidenced by the growing number of publications and patents citing its use. Future studies will likely focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic modalities.
1251328-33-2 (2-(Azidomethyl)-4-bromothiophene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)